Cas no 2138185-53-0 (4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole)

• Product Name: 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole
• CAS No: 2138185-53-0
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 5259844
• PubChem ID: 165757508
• Update Time: 2025-07-21

4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-cyclobutyl-1,3-oxazole
• 2138185-53-0
• EN300-382166
• 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole

• Inchi： 1S/C8H10ClNO/c9-4-7-5-11-8(10-7)6-2-1-3-6/h5-6H,1-4H2
• InChI Key： HUVKYAHNZFTDIB-UHFFFAOYSA-N
• SMILES： ClCC1=COC(C2CCC2)=N1

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole

Introduction to 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole (CAS No. 2138185-53-0)

4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole, with the CAS number 2138185-53-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group and a cyclobutyl substituent, which contribute to its potential biological activities and applications.

The molecular structure of 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole consists of a five-membered oxazole ring with a chloromethyl group attached to the 4-position and a cyclobutyl group at the 2-position. The oxazole ring is known for its stability and the ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. The chloromethyl group, on the other hand, can serve as a versatile functional group for further chemical modifications, making this compound an attractive candidate for drug design and development.

Recent studies have explored the potential of 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole in various therapeutic areas. One notable application is in the field of anticancer research. A study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits significant cytotoxic activity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit cell proliferation through multiple mechanisms, such as disrupting microtubule dynamics and interfering with cell cycle progression.

In addition to its anticancer properties, 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole has also shown promise in neurodegenerative disease research. A preclinical study conducted by a team at the University of California (2022) demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects in animal models of Alzheimer's disease. The mechanism of action involves reducing oxidative stress, inhibiting neuroinflammation, and promoting neuronal survival. These findings suggest that 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole could be a valuable lead compound for developing new therapies for neurodegenerative disorders.

The synthetic route for preparing 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole has been well-documented in the literature. A typical synthesis involves the reaction of 2-cyclobutylacetonitrile with chloroacetyl chloride followed by cyclization under basic conditions to form the oxazole ring. This multistep process can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The physicochemical properties of 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole, such as its solubility, stability, and lipophilicity, have been extensively studied to understand its behavior in biological systems. These properties are crucial for optimizing drug delivery and bioavailability. For instance, the compound's moderate lipophilicity allows it to penetrate cell membranes effectively while maintaining sufficient water solubility for systemic circulation.

To further evaluate the safety and efficacy of 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, more extensive toxicological assessments are necessary to ensure its safety before advancing to clinical trials.

In conclusion, 4-(Chloromethyl)-2-cyclobutyl-1,3-oxazole (CAS No. 2138185-53-0) is a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development in areas such as oncology and neurology. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.